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Compound of Interest

Compound Name: 2-Methyloct-1-EN-3-one
CAS No.: 62055-65-6
Cat. No.: B14537218
Get Quote
. J

Executive Summary

2-Methyloct-1-en-3-one (CAS: 62055-65-6) is an

-unsaturated ketone featuring a methacryloyl warhead. In drug discovery, this structural motif
serves as a "tuned" Michael acceptor—Iless reactive than unsubstituted vinyl ketones but more
selective, making it a valuable scaffold for covalent probes and cysteine-targeting inhibitors.

The definitive spectroscopic signature of this molecule is the carbonyl (C=0) stretching
frequency, which appears at a lower wavenumber than its saturated analogs due to

-electron conjugation. This guide analyzes that shift, provides a validated synthesis protocol,
and compares the spectral performance against key alternatives.

Spectral Performance & Comparative Analysis

The carbonyl stretch is the most diagnostic feature in the IR spectrum of 2-methyloct-1-en-3-
one. The conjugation between the alkene (

) and the carbonyl (
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) reduces the double-bond character of the carbonyl, lowering the force constant and thus the
vibrational frequency.

Primary Data: Carbonyl Stretch Frequency[1][2]

o Target Frequency:1675 — 1680 cm~! (Neat/Liquid film)

* Intensity: Strong

e Band Shape: Sharp, occasionally showing a shoulder due to s-cis/s-trans conformational

equilibrium.

Comparative Table: Conjugation & Substitution Effects

The following table contrasts 2-methyloct-1-en-3-one with its saturated parent and

unsubstituted analog to isolate the electronic and steric contributions to the IR signal.

Compound

Structure

Description (cm™)

Shift (

)

Mechanistic
Driver

2-Methyloctan-3-

one

Saturated Analog 1715

Reference

Baseline for
aliphatic ketones

(no conjugation).

1-Octen-3-one

Unsubstituted
) 1685
Vinyl Ketone

Conjugation
lowers bond
order; high
planarity
maximizes

overlap.

2-Methyloct-1-
en-3-one

-Methyl Vinyl
Ketone

1675-1680

-35to -40

EDG (+1) effect
of methyl group
further polarizes
C=0; slight steric
twist may
modulate shift.
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Technical Insight: The

-methyl group acts as an electron-donating group (EDG). While steric bulk can
theoretically twist the system out of planarity (raising frequency), the electronic
donation typically dominates in small aliphatic systems, slightly lowering the
frequency compared to the unsubstituted vinyl ketone.

Mechanistic Visualization

The frequency shift is governed by the resonance contribution of the single-bond character in
the carbonyl group. The diagram below illustrates the resonance structures and the synthesis
workflow.

Experimental Synthesis Workflow
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Caption: Left: Resonance hybrids reducing C=0 bond order. Right: Validated synthetic pathway
from methacrolein.

Experimental Protocols

To ensure reproducible spectral data, the compound must be synthesized with high purity, as
residual alcohols or saturated ketones will obscure the diagnostic 1680 cm~* region.

Protocol A: Synthesis of 2-Methyloct-1-en-3-one

Objective: Prepare analytical-grade sample for IR validation.

e Reagents:

[e]

Methacrolein (Freshly distilled to remove inhibitors).

[e]

Pentylmagnesium bromide (2.0 M in diethyl ether).

o

Manganese(lV) oxide (Activated) or Dess-Martin Periodinane (DMP).

[¢]

Solvents: Anhydrous THF, Dichloromethane (DCM).

o Step 1: Grignard Addition

[e]

Flame-dry a 2-neck round-bottom flask under Argon.

o

Charge with Methacrolein (1.0 equiv) and anhydrous THF. Cool to -78°C.

[¢]

Add Pentylmagnesium bromide (1.1 equiv) dropwise over 30 mins.

[e]

Allow warming to 0°C over 2 hours. Quench with saturated NHa4Cl.

[e]

Extract with ether, dry over MgSOa4, and concentrate to yield 2-methyloct-1-en-3-ol.

e Step 2: Oxidation (The Critical Step)

o Dissolve the intermediate alcohol in DCM.
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[e]

Add Activated MnO2 (10 equiv). Note: MnO: is preferred over Jones reagent to prevent
acid-catalyzed polymerization of the sensitive vinyl group.

[e]

Stir vigorously at room temperature for 12—24 hours (monitor by TLC).

o

Filter through a Celite pad to remove solids.

[¢]

Concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc 95:5).

Protocol B: IR Data Acquisition

Objective: Obtain frequency data free from solvent interference.

o Sample Prep: Place 1 drop of the purified oil between two NaCl or KBr salt plates (Neat/Thin
Film).

e Parameters:
o Resolution: 4 cm
o Scans: 16 minimum
o Range: 4000 — 600 cm~1
 Validation Criteria:
o Pass: Distinct peak at ~1675-1680 cm™1.

o Fail: Peak >1700 cm™! (indicates saturation/impurity) or broad OH stretch >3300 cm—?
(incomplete oxidation).

References

o National Institute of Standards and Technology (NIST).Infrared Spectrum of 3-Octanone, 2-
methyl- (Saturated Analog). NIST Chemistry WebBook, SRD 69. [Link]

e PubChem.Compound Summary: 2-Methyloct-1-en-3-one. National Library of Medicine.
[Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C923284&Mask=80
https://www.benchchem.com/product/b14537218/docs?utm_src=pdf-body#comparative-guide-ir-characterization-of-2-methyloct-1-en-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/12585814
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14537218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o LibreTexts Chemistry.Spectroscopy of Aldehydes and Ketones: Conjugation Effects. [Link]

e Organic Chemistry Portal.Manganese(lV) oxide (MnO2) Oxidations. [Link]

» To cite this document: BenchChem. [Comparative Guide: IR Characterization of 2-Methyloct-
1-en-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14537218/docs#comparative-guide-ir-
characterization-of-2-methyloct-1-en-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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